Cas no 497959-43-0 (2-Cyclopenten-1-one,2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

2-Cyclopenten-1-one,2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- structure
497959-43-0 structure
Product Name:2-Cyclopenten-1-one,2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
CAS No:497959-43-0
MF:C12H19BO3
MW:222.088464021683
CID:1551664
PubChem ID:102354235
Update Time:2025-04-21

2-Cyclopenten-1-one,2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclopenten-1-one,2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • DB-393390
    • 2-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopent-2-en-1-one
    • EN300-7425938
    • 2-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)-2-cyclopentene-1-one
    • 2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclopent-2-en-1-one
    • 2-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-cyclopenten-1-one
    • Z3691130842
    • G50107
    • 497959-43-0
    • Inchi: 1S/C12H19BO3/c1-8-9(6-7-10(8)14)13-15-11(2,3)12(4,5)16-13/h6-7H2,1-5H3
    • InChI Key: XMYCQNIQHWDRTP-UHFFFAOYSA-N
    • SMILES: O1B(C2=C(C)C(CC2)=O)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 221.14637
  • Monoisotopic Mass: 222.1427246g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53

2-Cyclopenten-1-one,2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7425938-0.05g
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Enamine
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Enamine
EN300-7425938-5.0g
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Aaron
AR028M49-100mg
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